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Compound of Interest

Compound Name: DSPE-PEG1000-YIGSR

Cat. No.: B039488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and methodologies

for the self-assembly of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-

[amino(polyethylene glycol)-1000] (DSPE-PEG1000) conjugated with the YIGSR peptide into

nanoparticles. This document details the underlying self-assembly mechanisms, experimental

protocols for nanoparticle synthesis and characterization, and the biological signaling pathways

associated with the YIGSR peptide.

Introduction: The Promise of YIGSR-Functionalized
Nanoparticles
The pentapeptide YIGSR (tyrosine-isoleucine-glycine-serine-arginine) is a well-characterized

motif derived from the β1 chain of the laminin protein. It plays a crucial role in mediating cell

adhesion, migration, and signaling through its interaction with the 67-kDa laminin receptor

(67LR). The functionalization of nanoparticles with the YIGSR peptide has emerged as a

promising strategy in drug delivery, particularly for targeted therapies. By incorporating the

YIGSR ligand, nanoparticles can be directed to cells overexpressing the 67LR, which is often

implicated in cancer metastasis and angiogenesis.

DSPE-PEG is an amphiphilic polymer widely used in the formulation of nanocarriers. The

hydrophobic DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) portion serves as an

anchor within the nanoparticle's lipid core, while the hydrophilic PEG (polyethylene glycol)
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chain provides a protective corona. This PEGylated "stealth" characteristic reduces

opsonization and prolongs the circulation time of the nanoparticles in the bloodstream. By

employing DSPE-PEG1000-YIGSR, it is possible to create stable, long-circulating

nanoparticles with specific cell-targeting capabilities.

The Self-Assembly Process of DSPE-PEG1000-
YIGSR
The formation of nanoparticles from DSPE-PEG1000-YIGSR is a spontaneous process driven

by the amphiphilic nature of the molecule in an aqueous environment. The hydrophobic DSPE

tails seek to minimize their contact with water, leading them to aggregate and form a stable

core. Concurrently, the hydrophilic PEG-YIGSR chains orient themselves towards the aqueous

phase, forming a hydrated shell around the hydrophobic core. This arrangement results in the

formation of micellar nanoparticles.

The critical micelle concentration (CMC) is a key parameter in this process, representing the

minimum concentration of the amphiphile required for micelle formation to occur. DSPE-PEG

conjugates
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b039488?utm_src=pdf-body
https://www.benchchem.com/product/b039488?utm_src=pdf-body
https://www.benchchem.com/product/b039488?utm_src=pdf-body
https://www.benchchem.com/product/b039488?utm_src=pdf-body
https://www.benchchem.com/product/b039488#self-assembly-of-dspe-peg1000-yigsr-into-nanoparticles
https://www.benchchem.com/product/b039488#self-assembly-of-dspe-peg1000-yigsr-into-nanoparticles
https://www.benchchem.com/product/b039488#self-assembly-of-dspe-peg1000-yigsr-into-nanoparticles
https://www.benchchem.com/product/b039488#self-assembly-of-dspe-peg1000-yigsr-into-nanoparticles
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b039488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

